Cas no 58416-23-2 (2-Thiopheneacetic acid, phenylmethyl ester)

• Product Name: 2-Thiopheneacetic acid, phenylmethyl ester
• CAS No: 58416-23-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1610456
• PubChem ID: 566309
• Update Time: 2025-04-21

2-Thiopheneacetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, phenylmethyl ester
• benzyl 2-thiophen-2-ylacetate
• DTXSID60340651
• SCHEMBL6970386
• 58416-23-2
• Benzyl 2-thienylacetate #
• INAOLJFAUXIMFC-UHFFFAOYSA-N
• 2-Thiopheneacetic acid, benzyl ester

• Inchi： 1S/C13H12O2S/c14-13(9-12-7-4-8-16-12)15-10-11-5-2-1-3-6-11/h1-8H,9-10H2
• InChI Key： INAOLJFAUXIMFC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3